Cas no 1804459-88-8 (5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine)

• Product Name: 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine
• CAS No: 1804459-88-8
• MF: C₈H₇BrClF₂N
• MW: 270.501687288284
• CID: 4864257
• Update Time: 2025-05-21

5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C8H7BrClF2N/c1-4-6(9)2-5(8(11)12)7(3-10)13-4/h2,8H,3H2,1H3
• InChI Key： LYDWKKIZIDKOBA-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(CCl)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine

5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine: A Comprehensive Overview

The compound 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine, identified by the CAS No. 1804459-88-8, is a highly specialized organic molecule belonging to the class of pyridine derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring with multiple substituents: a bromine atom at position 5, a chloromethyl group at position 2, a difluoromethyl group at position 3, and a methyl group at position 6. These substituents confer the molecule with distinct electronic and steric properties, making it an intriguing subject for both fundamental and applied research.

Recent studies have highlighted the importance of halogenated pyridines in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of bromine and chlorine atoms in the molecule enhances its ability to interact with biological targets through halogen bonding, a phenomenon that has been extensively explored in medicinal chemistry. For instance, researchers have demonstrated that such halogenated pyridines can exhibit potent inhibitory activity against enzymes involved in cancer progression, making them promising candidates for anticancer drug development.

In addition to its pharmacological potential, 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine has also been investigated for its role in materials science. The compound's ability to act as a building block for constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), has been reported in several recent publications. Its unique electronic properties make it an ideal candidate for applications in sensors, catalysts, and energy storage devices.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the various functional groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such complex molecules. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

From an environmental perspective, understanding the fate and behavior of halogenated pyridines in natural systems is crucial. Studies have shown that these compounds can undergo various transformation processes under environmental conditions, including photodegradation and microbial metabolism. However, their persistence and potential bioaccumulation remain areas of concern that require further investigation.

In conclusion, 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine represents a fascinating example of how complex organic molecules can be tailored for diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.